(2-Methoxy-acetylamino)-acetic acid ethylester

• CAS No.: 36855-36-4
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: ethyl 2-[(2-methoxyacetyl)amino]acetate
• InChI: InChI=1S/C7H13NO4/c1-3-12-7(10)4-8-6(9)5-11-2/h3-5H2,1-2H3,(H,8,9)
• InChI Key: ZTTUXBHKFAOIOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)COC

Description

(2-Methoxy-acetylamino)-acetic acid ethylester is a useful research compound. Its molecular formula is C7H13NO4 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 ml of triethylamine was added to 500 mg of amino-acetic acid ethylester hydrochloride dissolved in 5 ml of chloroform, and the solution was cooled to −78° C. 0.34 ml of methoxyacetylchloride diluted with 3 ml of chloroform was slowly added thereto, and the resulting solution was heated slowly to room temperature and reacted for 6 hours. The reacted solution was washed with distilled water, adjusted to pH 8 to 9 by adding saturated sodium bicarbonate solution, extracted with organic solvent, dried over magnesium sulfate, and filtered and distilled under a reduced pressure to obtain the title compound (595 mg, 75%).